N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-(2-ethoxy-5-methoxyphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H24N2O3/c1-4-10-20-11-8-14(9-12-20)18(21)19-16-13-15(22-3)6-7-17(16)23-5-2/h1,6-7,13-14H,5,8-12H2,2-3H3,(H,19,21)
• InChI Key: VAQWBVUXXFTXFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)NC(=O)C2CCN(CC2)CC#C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, also known as EMPP, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of piperidine derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to exhibit significant biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which are associated with feelings of happiness and well-being. Additionally, N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been shown to reduce the levels of pro-inflammatory cytokines, which are associated with various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide in lab experiments is its high potency and selectivity. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is its potential toxicity, which needs to be carefully monitored during experiments.

Future Directions

There are several future directions for the research on N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. One potential area of research is its potential as a therapeutic agent for neurological disorders such as epilepsy and Parkinson's disease. Additionally, N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide could be investigated for its potential as an antipsychotic agent. Further research is also needed to understand the exact mechanism of action of N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide involves the reaction of 2-ethoxy-5-methoxybenzaldehyde with propargylamine in the presence of acetic acid. The resulting product is then reacted with piperidine-4-carboxylic acid chloride to obtain N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide.

Scientific Research Applications

N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, N-(2-ethoxy-5-methoxyphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been investigated for its potential as an antidepressant and anxiolytic agent.